Cas no 62613-82-5 (Oxiracetam)

Oxiracetam is a synthetic cholinergic agent that enhances memory and cognitive performance by modulating acetylcholine receptors in the brain. Its key advantages include improved focus, accelerated learning rates, and increased synaptic plasticity. This racetam derivative offers a potentially beneficial therapeutic profile for individuals with neurocognitive impairments.

Oxiracetam structure

Product Name:Oxiracetam

CAS No:62613-82-5

MF:C₆H₁₀N₂O₃

MW:158.155201435089

MDL:MFCD00242951

CID:57893

PubChem ID:172088943

Update Time:2025-08-28

Oxiracetam Chemical and Physical Properties

Names and Identifiers

- 2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetamide
- 4-HYDROXY-2-OXOPYRROLIDINE-N-ACETAMIDE
- 4-hydroxy-2-oxo-1-pyrrolidineacetamid
- 4-hydroxy-2-oxo-1-pyrrolidineacetamide
- 4-hydroxypiracetam
- ct-848
- hydroxypiracetam
- isf2522
- 2-(4-HYDROXY-PYRROLIDINO-2-ON-1-YL)ETHYL ACETATE
- 4-1-lydroxypiracetan
- Neuractiv
- Neurome
- (S)-2-(4-Hydroxy-2-oxopyrrolidin-1-yl)acetamide
- (S)-OXIRACETAM
- Oxiracetam
- Oxriacetam
- 2-(4-Hydroxy-2-oxo-1-pyrrolidinyl)acetamide
- Neuromet
- ISF 2522
- Oxiracetam(Random Configuration)
- (+-)-Oxiracetam
- 1-Pyrrolidineacetamide, 4-hydroxy-2-oxo-
- CGP 21690E
- Oxiracetamum [INN-Latin]
- (+-)-4-Hydroxy-2-oxo-1-pyrrolidineacetamide
- 1-Pyrrolidineacetamide, 4-hydroxy-2-oxo-, (+
- NCGC00015768-04
- OXIRACETAM [JAN]
- 62613-82-5
- FT-0673343
- NCGC00015768-07
- OXIRACETAM [MART.]
- O0398
- A21970
- Q415099
- CHEBI:134788
- OXIRACETAM [MI]
- 4-HYDROXY-2-OXO-PYRROLIDINACETAMIDE
- R-Oxiracetam; (R)-ISF-2522;(R)-(+)-Oxiracetam
- 4-hydroxypyrrolidin-2-on-1-yl acetamide
- DB13601
- P7U817352G
- ISF-2522
- AC-670
- CCG-205014
- D07346
- NCGC00094242-01
- O 3011
- Q-201526
- DTXSID9045180
- AKOS013252523
- SR-01000076046-1
- HMS3652J06
- SW220157-1
- Z1178486698
- NCGC00094242-02
- BCP31146
- 2-(4-hydroxypyrrolidin-2-on-1-yl) acetamide
- Tox21_500933
- CGP-21690E
- IHLAQQPQKRMGSS-UHFFFAOYSA-N
- Oxiracetam (INN)
- AMY5769
- Oxiracetam [INN:BAN]
- BCP06209
- HY-B1715
- NCGC00015768-02
- NCGC00015768-03
- BRN 1529719
- CHEMBL36633
- SDCCGSBI-0050907.P002
- 4-hydroxy-2-oxopyrrolidin-1-yl-acetamide
- SR-01000076046
- 1-Pyrrolidineacetamide, 4-hydroxy-2-oxo-, (+-)-
- EN300-75437
- GNF-PF-1005
- NS00122220
- FT-0673341
- CCRIS 4221
- OXIRACETAM [WHO-DD]
- Tox21_110218
- Lopac0_000933
- A861378
- SCHEMBL526050
- CS-8012
- OXIRACETAM [INN]
- DTXCID7025180
- s4270
- LP00933
- oxiractam
- MFCD00242951
- CS3412
- Oriest
- CAS-62613-82-5
- AB05478
- HMS3262L08
- FT-0630731
- UNII-P7U817352G
- HMS3885B17
- NCGC00261618-01
- EU-0100933
- Oxiracetamum
- AS-11801
- OXIRACETAM (MART.)
- DB-054213
- N06BX07
- 68567-97-5
- (R)-(+)-Oxiracetam
- 5-21-12-00019 (Beilstein Handbook Reference)
- MDL： MFCD00242951
- Inchi： 1S/C6H10N2O3/c7-5(10)3-8-2-4(9)1-6(8)11/h4,9H,1-3H2,(H2,7,10)
- InChI Key： IHLAQQPQKRMGSS-UHFFFAOYSA-N
- SMILES： OC1CC(N(CC(N)=O)C1)=O
- BRN： 1529719

Computed Properties

Exact Mass: 158.06900
Monoisotopic Mass: 158.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 83.6
XLogP3: -2.2

Experimental Properties

Color/Form: Powder
Density: 1.416
Melting Point: 170.0 to 174.0 deg-C
Boiling Point: 494.6±40.0 °C at 760 mmHg
Flash Point: 252.9±27.3 °C
Refractive Index: 1.57
PSA: 83.63000
LogP: -1.29690
Merck: 6942

Oxiracetam Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319
Warning Statement： P305+P351+P338
WGK Germany：3
Hazard Category Code： R36/38
Safety Instruction： S26-S36
RTECS：UX9656638
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R36/38

Oxiracetam Customs Data

HS CODE：2933790090
Customs Data：

China Customs Code:
2933790090

Overview:

2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Oxiracetam Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80141-5mg	Oxiracetam	62613-82-5	98.0%	5mg	¥100	2021-05-07
MedChemExpress	HY-B1715-10mM*1mLinDMSO	Oxiracetam	62613-82-5	≥98.0%	10mM*1mLinDMSO	￥990	2022-05-18
MedChemExpress	HY-B1715-10mg	Oxiracetam	62613-82-5	99.89%	10mg	￥420	2025-04-16
MedChemExpress	HY-B1715-50mg	Oxiracetam	62613-82-5	99.89%	50mg	￥980	2025-04-16
MedChemExpress	HY-B1715-100mg	Oxiracetam	62613-82-5	99.89%	100mg	￥1369	2025-04-16
S e l l e c k ZHONG GUO	S4270-10mg	Oxiracetam	62613-82-5	99.63%	10mg	¥1939.27	2023-09-15
S e l l e c k ZHONG GUO	S4270-50mg	Oxiracetam	62613-82-5	99.63%	50mg	¥6793.71	2023-09-15
DC Chemicals	DCAPI1558-100 mg	Oxiracetam	62613-82-5	>99%	100mg	$275.0	2022-02-28
DC Chemicals	DCAPI1558-250 mg	Oxiracetam	62613-82-5	>99%	250mg	$550.0	2022-02-28
DC Chemicals	DCAPI1558-1 g	Oxiracetam	62613-82-5	>99%	1g	$1100.0	2022-02-28

Oxiracetam Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:62613-82-5)Oxiracetam, ≥ 95.0%

Order Number:LE11837

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:05

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:62613-82-5)Oxiracetam

Order Number:sfd7694

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Oxiracetam Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

Oxiracetam Related Literature

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Natalia Tumanova,Nikolay Tumanov,Koen Robeyns,Yaroslav Filinchuk,Johan Wouters,Tom Leyssens CrystEngComm 2014 16 8185
2. Preparation of surface molecularly imprinted polymers as the solid-phase extraction sorbents for the specific recognition of penicilloic acid in penicillin

Zhimin Luo,Aiguo Zeng,Penglei Zheng,Pengqi Guo,Wei Du,Kangli Du,Qiang Fu Anal. Methods 2014 6 7865
3. Biologically active γ-lactams: synthesis and natural sources

J. Caruano,G. G. Muccioli,R. Robiette Org. Biomol. Chem. 2016 14 10134
4. Intramolecular cyclization of N-allyl propiolamides: a facile synthetic route to highly substituted γ-lactams (a review)

Somayeh Soleimani-Amiri,Esmail Vessally,Mirzaagha Babazadeh,Akram Hosseinian,Ladan Edjlali RSC Adv. 2017 7 28407
5. The sustainable synthesis of levetiracetam by an enzymatic dynamic kinetic resolution and an ex-cell anodic oxidation

Sebastian Arndt,Birgit Grill,Helmut Schwab,Georg Steinkellner,Ur?ka Pogorev?nik,Dominik Weis,Alexander M. Nauth,Karl Gruber,Till Opatz,Kai Donsbach,Siegfried R. Waldvogel,Margit Winkler Green Chem. 2021 23 388

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